Cas no 1002355-91-0 (2-Amino-6,7-dihydro-4H-thiazolo4,5-cpyridine-5-carboxylic Acid tert-Butyl Ester)

• Product Name: 2-Amino-6,7-dihydro-4H-thiazolo4,5-cpyridine-5-carboxylic Acid tert-Butyl Ester
• CAS No: 1002355-91-0
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• MDL: MFCD11045435
• CID: 820373
• PubChem ID: 39872011
• Update Time: 2025-05-28

2-Amino-6,7-dihydro-4H-thiazolo4,5-cpyridine-5-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-amino-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
• (R)-4-Cyano-thiazolidine-3-carboxylic acid tert-butyl ester
• 2-Amino-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester
• AS-42924
• tert-butyl 2-amino-6,7-dihydro[1,3]thiazolo[4,5-c]pyridine-5(4H)-carboxylate
• AKOS022185271
• EN300-88634
• tert-butyl 2-amino-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
• MFCD11045435
• 1002355-91-0
• SCHEMBL17376986
• Thiazolo[4,5-c]pyridine-5(4H)-carboxylic acid, 2-amino-6,7-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 2-amino-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
• TERT-BUTYL 2-AMINO-4H,6H,7H-[1,3]THIAZOLO[4,5-C]PYRIDINE-5-CARBOXYLATE
• CQB35591
• CS-0145430
• tert-Butyl2-amino-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
• 2-Amino-6,7-dihydro-4H-thiazolo4,5-cpyridine-5-carboxylic Acid tert-Butyl Ester

• MDL： MFCD11045435
• Inchi： 1S/C11H17N3O2S/c1-11(2,3)16-10(15)14-5-4-8-7(6-14)13-9(12)17-8/h4-6H2,1-3H3,(H2,12,13)
• InChI Key： UPBCRQUYNFQJFR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CCN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 255.10414797g/mol
• Monoisotopic Mass: 255.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.7Ų

2-Amino-6,7-dihydro-4H-thiazolo4,5-cpyridine-5-carboxylic Acid tert-Butyl Ester Security Information

• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22
• Safety Instruction： 26-36/37/39

Additional information on 2-Amino-6,7-dihydro-4H-thiazolo4,5-cpyridine-5-carboxylic Acid tert-Butyl Ester

Research Briefing on 2-Amino-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylic Acid tert-Butyl Ester (CAS: 1002355-91-0)

In recent years, the compound 2-Amino-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylic Acid tert-Butyl Ester (CAS: 1002355-91-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold is recognized for its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The tert-butyl ester moiety enhances the compound's stability and solubility, making it a versatile building block in drug discovery pipelines.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a 15% increase in yield compared to traditional methods. This advancement is critical for scaling up production to meet the demands of preclinical and clinical studies. Additionally, the compound's role in the synthesis of PI3K inhibitors has been highlighted, with several derivatives showing promising activity in cancer cell lines.

Another area of interest is the compound's application in fragment-based drug design (FBDD). Researchers have utilized its rigid thiazolo[4,5-c]pyridine core to develop libraries of fragments that can be further elaborated into potent inhibitors. A 2022 study demonstrated its utility in targeting protein-protein interactions (PPIs), which are often challenging to modulate with small molecules. The tert-butyl ester group was found to facilitate binding to hydrophobic pockets, enhancing the affinity of derived compounds.

Pharmacokinetic studies of derivatives containing this scaffold have also been conducted. For instance, a 2023 report in Bioorganic & Medicinal Chemistry Letters described a series of analogs with improved metabolic stability and oral bioavailability. These findings underscore the potential of 2-Amino-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylic Acid tert-Butyl Ester as a privileged structure in medicinal chemistry.

Looking ahead, ongoing research aims to explore the compound's utility in other therapeutic areas, such as infectious diseases and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical candidates. The continued optimization of synthetic methodologies and the expansion of structure-activity relationship (SAR) studies will be pivotal in unlocking the full potential of this versatile intermediate.